![molecular formula C16H15FN4O5S B2446804 4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one CAS No. 2310012-22-5](/img/structure/B2446804.png)
4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one” is a complex organic molecule that contains several functional groups and structural features. It includes a 2,3-dihydrobenzo[b][1,4]dioxin ring, a sulfonyl group, a fluoropyrimidinyl group, and a piperazin-2-one ring .
Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its various functional groups. For example, the sulfonyl group could potentially undergo substitution reactions, while the fluoropyrimidinyl group could participate in nucleophilic aromatic substitution reactions .Scientific Research Applications
Organic Synthesis Applications
- Cycloaddition Reactions for Piperidinones Synthesis : A study by Liu et al. (2013) describes an enantioselective cycloaddition reaction that efficiently produces sulfamate-fused 2,6-disubstituted piperidin-4-ones, indicating a method that could potentially be adapted for synthesizing related compounds (Liu et al., 2013).
Therapeutic Research Applications
Antipsychotic Agents Development : Ravina et al. (2000) synthesized and evaluated a series of conformationally restricted butyrophenones with affinities for dopamine and serotonin receptors as antipsychotic agents. Their structural modifications to improve selectivity and potency could guide the medicinal chemistry strategies for the compound (Ravina et al., 2000).
Anti-Lung Cancer Activity : Hammam et al. (2005) investigated novel fluoro-substituted benzo[b]pyran compounds for their anticancer activity, highlighting the potential of fluoro-substituted compounds in cancer therapeutics (Hammam et al., 2005).
Antibacterial Applications : Taguchi et al. (1992) reported on the synthesis and antibacterial activity of new tetracyclic quinolone antibacterials, a research area that could potentially apply to the development of antibacterial agents from the compound (Taguchi et al., 1992).
Future Directions
Given the lack of information on this compound, future research could focus on its synthesis, characterization, and potential applications. This could include studying its reactivity, investigating its potential biological activity, and exploring its possible uses in fields like medicinal chemistry .
properties
IUPAC Name |
4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN4O5S/c17-11-8-18-16(19-9-11)21-4-3-20(10-15(21)22)27(23,24)12-1-2-13-14(7-12)26-6-5-25-13/h1-2,7-9H,3-6,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKTWWHNJRCQUFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1S(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=NC=C(C=N4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.